Cas no 169945-49-7 (Benzamide, 4-nitro-N-[2-(trifluoromethyl)phenyl]-)
169945-49-7 structure
Product Name:Benzamide, 4-nitro-N-[2-(trifluoromethyl)phenyl]-
CAS No:169945-49-7
MF:C14H9F3N2O3
MW:310.228073835373
CID:1356548
PubChem ID:779869
Update Time:2025-04-20
Benzamide, 4-nitro-N-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-nitro-N-[2-(trifluoromethyl)phenyl]-
- 169945-49-7
- STK144689
- SCHEMBL7373448
- 4-nitro-N-[2-(trifluoromethyl)phenyl]benzamide
- AKOS002944455
- 4-Nitro-N-(2-(trifluoromethyl)phenyl)benzamide
- CS-0336889
- 4-Nitro-N-(2-trifluoromethylphenyl)benzamide
-
- Inchi: 1S/C14H9F3N2O3/c15-14(16,17)11-3-1-2-4-12(11)18-13(20)9-5-7-10(8-6-9)19(21)22/h1-8H,(H,18,20)
- InChI Key: LFHQVOUOJFCYIJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(F)F
Computed Properties
- Exact Mass: 310.05657
- Monoisotopic Mass: 310.05652664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 72.24
Benzamide, 4-nitro-N-[2-(trifluoromethyl)phenyl]- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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